4-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one

• IUPAC Name: 4-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]pyrido[3,2-b][1,4]oxazin-3-one
• InChI: InChI=1S/C19H17N3O4/c1-12-15(21-19(26-12)13-5-7-14(24-2)8-6-13)10-22-17(23)11-25-16-4-3-9-20-18(16)22/h3-9H,10-11H2,1-2H3
• InChI Key: RHKFZVCUYUQYLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)OC)CN3C(=O)COC4=C3N=CC=C4
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of complex oxazinones, such as the compound , often involves intramolecular O-arylation processes under specific conditions. An example of a related synthesis approach is reported by Slowinski et al. (2013), where unreported 2-substituted 4H-pyrido[1,3]oxazin-4-ones were synthesized via an unprecedented intramolecular O-arylation of N-aroyl- and N-heteroaroyl-(iso)nicotinamides under microwave irradiations, demonstrating the broad applicability of this method with a variety of substituents (Slowinski et al., 2013).

Molecular Structure Analysis

The molecular structure of related compounds can be determined using single-crystal X-ray diffraction, providing insights into the arrangement and conformation of molecular frameworks. For example, Udupa (1982) elucidated the crystal and molecular structure of a closely related compound, revealing details about the spatial arrangement and hydrogen bonding patterns (Udupa, 1982).

Chemical Reactions and Properties

The compound's reactivity and potential for undergoing various chemical reactions can be inferred from studies on similar structures. For instance, the transformation of 2-substituted 4H-pyrido[1,3]oxazin-4-ones into hydroxypyridyl-substituted 1,2,4-triazole and 1,2,4-oxazinone derivatives, as explored by Slowinski et al. (2013), showcases the compound's versatility in chemical synthesis (Slowinski et al., 2013).

Physical Properties Analysis

Investigations into the physical properties of similar compounds, including crystallinity, melting points, and solubility, often rely on techniques like X-ray crystallography and differential scanning calorimetry. The detailed crystallographic analysis provided by Udupa (1982) offers insights into the compound's solid-state characteristics, including unit cell parameters and space group information (Udupa, 1982).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different reagents, stability under various conditions, and potential for functionalization, can be explored through synthetic experiments. The work by Slowinski et al. (2013) exemplifies the methodology for accessing and modifying the chemical structure of 4H-pyrido[1,3]oxazin-4-ones, indicating a route for the exploration of the compound's chemical properties (Slowinski et al., 2013).